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Cat. No.: B1298048

Get Quote

Abstract: This guide provides a comprehensive technical overview of 4-Chloro-2-
(trichloromethyl)quinazoline, a key heterocyclic intermediate in synthetic and medicinal

chemistry. We delve into its optimized synthesis, detailed physicochemical and spectroscopic

properties, and characteristic reactivity. This document is intended for researchers, scientists,

and drug development professionals, offering field-proven insights and validated protocols to

effectively utilize this versatile chemical building block.

Introduction: The Quinazoline Scaffold and the
Utility of a Key Intermediate
The quinazoline ring system is a privileged scaffold in medicinal chemistry, forming the core of

numerous approved therapeutic agents. Its prevalence stems from its ability to mimic the

purine structure, allowing it to interact with a wide range of biological targets. Compounds

incorporating this heterocycle exhibit diverse pharmacological activities, including anticancer,

anti-inflammatory, and antimicrobial properties.
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Within this important class of compounds, 4-Chloro-2-(trichloromethyl)quinazoline (CAS No.

2680-79-7) emerges as a particularly valuable synthetic intermediate. Its structure is

strategically functionalized with two distinct reactive sites: a highly reactive C4-chloro group,

susceptible to nucleophilic aromatic substitution (SNAr), and a C2-trichloromethyl group, which

can undergo various transformations. This dual reactivity allows for sequential and

regioselective modifications, making it a powerful tool for building molecular complexity and

generating libraries of novel quinazoline derivatives for drug discovery and materials science.

This guide will provide the foundational knowledge required to harness the full synthetic

potential of this compound.

Synthesis and Purification
The most common and reliable synthesis of 4-Chloro-2-(trichloromethyl)quinazoline
proceeds via a two-step sequence starting from anthranilic acid. The causality behind this

experimental choice lies in the commercial availability of the starting material and the high-

yielding, robust nature of the reactions.

Synthesis Protocol: From Anthranilamide to the
Chlorinated Quinazoline
Step 1: Synthesis of 2-(Trichloromethyl)quinazolin-4(3H)-one

This initial step involves the condensation of anthranilamide with trichloroacetic anhydride.

Anthranilamide serves as the source for the benzene ring and the N1 and C2 atoms of the

quinazoline core. Trichloroacetic anhydride provides the C2-trichloromethyl group and

facilitates the cyclization.

Reagents: Anthranilamide, Trichloroacetic anhydride, Pyridine (as solvent and base).

Procedure:

In a round-bottom flask equipped with a reflux condenser and magnetic stirrer, dissolve

anthranilamide in anhydrous pyridine.

Cool the solution in an ice bath to 0-5 °C.
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Slowly add trichloroacetic anhydride dropwise to the cooled solution. The slow addition is

critical to control the exothermic reaction.

After the addition is complete, allow the reaction mixture to warm to room temperature and

then heat to reflux for 2-4 hours. The progress of the reaction should be monitored by Thin

Layer Chromatography (TLC).

Upon completion, cool the mixture and pour it into ice-cold water to precipitate the product.

Collect the solid product by vacuum filtration, wash thoroughly with water to remove

pyridine, and dry under vacuum.

Step 2: Chlorination to 4-Chloro-2-(trichloromethyl)quinazoline

The second step converts the quinazolinone intermediate into the target compound. This is

achieved through a chlorination reaction, typically using phosphoryl chloride (POCl₃) or thionyl

chloride (SOCl₂).[1] POCl₃ is often preferred as it acts as both the chlorinating agent and the

solvent, driving the reaction to completion.

Reagents: 2-(Trichloromethyl)quinazolin-4(3H)-one, Phosphoryl chloride (POCl₃), N,N-

Dimethylaniline (as a catalyst).

Procedure:

In a fume hood, combine the dried 2-(trichloromethyl)quinazolin-4(3H)-one and an excess

of phosphoryl chloride in a round-bottom flask.

Add a catalytic amount of N,N-dimethylaniline. The catalyst accelerates the reaction by

activating the POCl₃.

Heat the mixture to reflux for 3-5 hours. The reaction should be monitored by TLC until the

starting material is consumed.

After completion, carefully remove the excess POCl₃ under reduced pressure. (Caution:

POCl₃ is highly corrosive and reacts violently with water).
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Pour the cooled residue slowly onto crushed ice with vigorous stirring. This will hydrolyze

any remaining POCl₃ and precipitate the crude product.

Neutralize the aqueous solution with a base (e.g., sodium bicarbonate solution) to a pH of

~7-8.

Extract the product with a suitable organic solvent, such as dichloromethane or ethyl

acetate.

Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate the

solvent in vacuo to yield the crude 4-Chloro-2-(trichloromethyl)quinazoline.

Purification and Validation
The crude product is typically purified by recrystallization from a suitable solvent system, such

as ethanol/water or hexane/ethyl acetate, to yield a crystalline solid. The purity of the final

compound should be validated by:

Melting Point Analysis: A sharp melting point range indicates high purity.

Chromatography: A single spot on a TLC plate in multiple solvent systems.

Spectroscopic Analysis: Confirmation of the structure via NMR and MS as detailed in Section

4.0.

dot graph TD { rankdir=LR; node [shape=box, style="rounded,filled", fillcolor="#F1F3F4",
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} caption: "Workflow for the Synthesis and Purification of 4-Chloro-2-
(trichloromethyl)quinazoline."

Physicochemical Properties
The physical and chemical properties of 4-Chloro-2-(trichloromethyl)quinazoline determine

its handling, storage, and reactivity. The presence of four chlorine atoms significantly influences

its molecular weight, polarity, and solubility.
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Property Value Source

CAS Number 2680-79-7 -

Molecular Formula C₉H₄Cl₄N₂ [2]

Molecular Weight 293.95 g/mol [2]

Appearance Solid -

Melting Point 95-97 °C -

Boiling Point
374.4 °C at 760 mmHg

(Predicted)
[2]

Solubility

Soluble in common organic

solvents like Dichloromethane,

Chloroform, Ethyl Acetate, and

DMSO. Insoluble in water.

-

LogP 3.40 (Predicted) [2]

Spectroscopic and Analytical Characterization
Spectroscopic data is essential for the unambiguous identification and quality control of the

synthesized compound. The key features in ¹H NMR, ¹³C NMR, and Mass Spectrometry are

outlined below.

¹H NMR: The proton NMR spectrum is expected to be relatively simple, showing signals only

for the four aromatic protons on the benzene ring portion of the quinazoline core. The chemical

shifts and coupling patterns are characteristic of a disubstituted benzene ring.

Expected Signals: Four signals in the aromatic region (typically δ 7.5-8.5 ppm), exhibiting

coupling patterns (doublets, triplets) consistent with the quinazoline ring system.

¹³C NMR: The carbon NMR spectrum provides more detailed structural information.

Expected Signals: Nine distinct carbon signals are expected. Key signals include the carbon

of the CCl₃ group (typically around δ 95-105 ppm), and the two carbons of the pyrimidine
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ring (C2 and C4), which are significantly influenced by the attached chloro and

trichloromethyl groups.

Mass Spectrometry (MS): Mass spectrometry confirms the molecular weight and provides

information about the isotopic distribution of chlorine.

Expected M/z: The mass spectrum will show a characteristic isotopic cluster for the

molecular ion [M]⁺ due to the presence of four chlorine atoms (³⁵Cl and ³⁷Cl isotopes). The

most abundant peak will correspond to the molecular weight calculated with the most

common isotopes.

Chemical Reactivity and Synthetic Utility
The synthetic utility of 4-Chloro-2-(trichloromethyl)quinazoline is rooted in the differential

reactivity of its two key functional groups.

Nucleophilic Aromatic Substitution (SNAr) at the C4
Position
The chlorine atom at the C4 position is highly activated towards nucleophilic aromatic

substitution.[3] This is due to the electron-withdrawing effect of the adjacent nitrogen atom and

the fused benzene ring, which stabilize the intermediate Meisenheimer complex. This allows for

the facile introduction of a wide variety of nucleophiles.[4][5]

Common Nucleophiles: Amines (primary and secondary), anilines, hydrazines, alcohols,

phenols, and thiols.[4][6]

Reaction Conditions: These reactions are typically carried out in a polar solvent like

isopropanol, ethanol, or DMF, often at elevated temperatures (reflux).[4] A base, such as

triethylamine (TEA) or potassium carbonate, is often added to neutralize the HCl generated

during the reaction.[4]

This reactivity is the cornerstone for synthesizing libraries of 4-substituted quinazolines, which

are widely explored as kinase inhibitors and other therapeutic agents.[5]
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} caption: "General scheme for Nucleophilic Aromatic Substitution at the C4 position."

Transformations of the C2-Trichloromethyl Group
The trichloromethyl group is a versatile functional handle. While more stable than the C4-chloro

group, it can be transformed under specific conditions. For example, it can be hydrolyzed to a

carboxylic acid group or converted to other functional groups, although this often requires

harsher conditions than the C4 substitution. This allows for secondary diversification of the

quinazoline scaffold after an initial SNAr reaction.

Safety, Handling, and Storage
Safety:

4-Chloro-2-(trichloromethyl)quinazoline should be handled in a well-ventilated fume hood.

Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,

and a lab coat.

It is classified as an acute toxicant if swallowed and can cause serious eye damage.[7]

Handling:

Avoid inhalation of dust and contact with skin and eyes.

In case of contact, rinse immediately with plenty of water.

Storage:

Store in a tightly sealed container in a cool, dry, and dark place.

Keep away from incompatible materials such as strong oxidizing agents and bases.

Conclusion
4-Chloro-2-(trichloromethyl)quinazoline is a high-value, versatile intermediate for chemical

synthesis. Its well-defined synthesis and predictable, differential reactivity at the C4 and C2

positions provide a robust platform for the development of novel quinazoline-based
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compounds. The protocols and data presented in this guide offer a solid foundation for

researchers to confidently incorporate this building block into their synthetic strategies,

particularly in the fields of medicinal chemistry and drug discovery.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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